Cas no 1809056-16-3 ((3E)-tetrahydrofuran-3-carbaldehyde oxime)
(3E)-tetrahydrofuran-3-carbaldehyde oxime Chemical and Physical Properties
Names and Identifiers
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- tetrahydrofuran-3-carbaldehyde oxime
- (NE)-N-(oxolan-3-ylmethylidene)hydroxylamine
- Z218486076
- N-(oxolan-3-ylmethylidene)hydroxylamine, Mixture of isomers
- (3E)-tetrahydrofuran-3-carbaldehyde oxime
-
- Inchi: 1S/C5H9NO2/c7-6-3-5-1-2-8-4-5/h3,5,7H,1-2,4H2/b6-3+
- InChI Key: UYVDJDYHRFRZNM-ZZXKWVIFSA-N
- SMILES: O1CCC(/C=N/O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 92.4
- XLogP3: -0.1
- Topological Polar Surface Area: 41.8
(3E)-tetrahydrofuran-3-carbaldehyde oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-35890-0.05g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 0.05g |
$66.0 | 2023-07-03 | |
| Enamine | EN300-35890-0.1g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 0.1g |
$98.0 | 2023-07-03 | |
| Enamine | EN300-35890-0.25g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 0.25g |
$142.0 | 2023-07-03 | |
| Enamine | EN300-35890-0.5g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 0.5g |
$271.0 | 2023-07-03 | |
| Enamine | EN300-35890-1.0g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 1.0g |
$371.0 | 2023-07-03 | |
| Enamine | EN300-35890-2.5g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 2.5g |
$726.0 | 2023-07-03 | |
| Enamine | EN300-35890-5.0g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 5.0g |
$1075.0 | 2023-07-03 | |
| Enamine | EN300-35890-10.0g |
N-[(oxolan-3-yl)methylidene]hydroxylamine, Mixture of isomers |
1809056-16-3 | 95% | 10.0g |
$1593.0 | 2023-07-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6535-1G |
(3E)-tetrahydrofuran-3-carbaldehyde oxime |
1809056-16-3 | 95% | 1g |
¥ 1,716.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6535-5G |
(3E)-tetrahydrofuran-3-carbaldehyde oxime |
1809056-16-3 | 95% | 5g |
¥ 5,273.00 | 2023-04-14 |
(3E)-tetrahydrofuran-3-carbaldehyde oxime Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on (3E)-tetrahydrofuran-3-carbaldehyde oxime
Recent Advances in the Study of (3E)-Tetrahydrofuran-3-carbaldehyde Oxime (CAS: 1809056-16-3) in Chemical Biology and Pharmaceutical Research
The compound (3E)-tetrahydrofuran-3-carbaldehyde oxime (CAS: 1809056-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of (3E)-tetrahydrofuran-3-carbaldehyde oxime, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed novel synthetic routes to optimize its production, achieving higher yields and improved purity. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.
In terms of biological activity, (3E)-tetrahydrofuran-3-carbaldehyde oxime has demonstrated promising results in preliminary screenings. Its oxime functional group is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug discovery. Recent in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases.
Furthermore, computational modeling and molecular docking studies have provided insights into the binding mechanisms of (3E)-tetrahydrofuran-3-carbaldehyde oxime with its biological targets. These studies have identified key structural features that contribute to its activity, paving the way for the design of more potent and selective analogs. Such efforts are expected to enhance the compound's therapeutic potential and reduce off-target effects.
Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies to improve the compound's pharmacokinetic properties and ensure its safety profile.
In conclusion, (3E)-tetrahydrofuran-3-carbaldehyde oxime (CAS: 1809056-16-3) represents a promising candidate for further investigation in drug development. Its unique structural features and demonstrated biological activity make it a valuable tool for chemical biology research. Continued efforts in synthetic optimization, biological evaluation, and preclinical development are essential to unlock its full therapeutic potential.
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